5-Ethyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridin-2-ylamine

• IUPAC Name: 5-ethyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-amine
• InChI: InChI=1S/C8H13N3S/c1-2-11-4-3-6-7(5-11)12-8(9)10-6/h2-5H2,1H3,(H2,9,10)
• InChI Key: MSKNCRMLUUGTDB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=N2)N
• Molecular Formula: C8H13N3S
• DSSTOX Substance ID: DTXSID70366488
• Molecular Weight: 183.28 g/mol
• Solubility: 25.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 17899-49-9

Description

5-Ethyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridin-2-ylamine (ETP) is an organic compound that has been studied for its potential applications in various fields of science. ETP is a derivative of thiazole, which is an aromatic heterocyclic compound containing sulfur and nitrogen, and it is considered to be a versatile building block for the synthesis of other compounds. ETP has been studied for its potential applications in biochemistry, pharmacology, and other scientific fields.

Scientific Research Applications

Synthesis and Chemical Transformations

• Transformations into Carboxylates : Ethyl 4-[1-(dimethylamino)-3-ethoxy-3-oxoprop-1-en-2-yl]-2-[(dimethylamino)methylideneamino]thiazole-5-carboxylate, a compound related to 5-Ethyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridin-2-ylamine, can be transformed with aromatic amines into 5-aryl substituted 2-aminothiazolo[5,4-c]pyridine-7-carboxylates. This showcases its utility in synthesizing various carboxylate derivatives (Albreht et al., 2009).

• Structural Analyses : The compound's related structures, like Dabigatran etexilate tetrahydrate, demonstrate the formation of dihedral angles between different rings, showcasing complex geometric configurations suitable for advanced structural studies (Liu et al., 2012).

• Multicomponent Synthesis : A related compound, ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetate, demonstrates the compound's potential in multicomponent reactions to yield diverse pyran, pyridine, and pyridazine derivatives (Mohareb et al., 2004).

Applications in Medicine and Biology

• Anticancer Activity : Novel pyridine-thiazole hybrid molecules related to the compound showed significant antiproliferative activity against various cancer cell lines, indicating potential as anticancer agents (Ivasechko et al., 2022).

• Antimicrobial and Antioxidant Potential : Some derivatives of the compound exhibited moderate to good antioxidant and antimicrobial activities, suggesting its utility in developing new antimicrobial agents (Youssef & Amin, 2012).

• Antifungal Agents : Derivatives of 4,5,6,7-tetrahydrothieno[3,2-c]pyridine showed potential as antifungal agents, particularly effective against Candida albicans, indicating their use in developing new antifungal treatments (Sangshetti et al., 2014).

Mechanism of Action

Target of Action

Similar compounds have been used in the synthesis of antithrombotic drugs , suggesting that it may target proteins involved in blood coagulation.

Mode of Action

Given its potential use in the synthesis of antithrombotic drugs , it may interact with its targets to inhibit the process of blood clotting.